1-Dodecanol Acetate
1-Dodecanol Acetate
, also known as acetate c-12 or lauryl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, clean, and fresh tasting compound that can be found in citrus, fruits, and herbs and spices. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
112-66-3
VCID:
VC0107313
InChI:
InChI=1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3-13H2,1-2H3
SMILES:
CCCCCCCCCCCCOC(=O)C
Molecular Formula:
C14H28O2
Molecular Weight:
228.37 g/mol
1-Dodecanol Acetate
CAS No.: 112-66-3
Reference Standards
VCID: VC0107313
Molecular Formula: C14H28O2
Molecular Weight: 228.37 g/mol
| CAS No. | 112-66-3 |
|---|---|
| Product Name | 1-Dodecanol Acetate |
| Molecular Formula | C14H28O2 |
| Molecular Weight | 228.37 g/mol |
| IUPAC Name | dodecyl acetate |
| Standard InChI | InChI=1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3-13H2,1-2H3 |
| Standard InChIKey | VZWGRQBCURJOMT-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCOC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCOC(=O)C |
| Boiling Point | 265.0 °C |
| Density | 0.860-0.865 |
| Melting Point | 1.3 °C 1.3°C |
| Physical Description | Liquid colourless liquid with a waxy, citrus-rose odou |
| Description | , also known as acetate c-12 or lauryl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, clean, and fresh tasting compound that can be found in citrus, fruits, and herbs and spices. This makes a potential biomarker for the consumption of these food products. |
| Solubility | soluble in most organic solvents 1 ml in 4 ml 80% alcohol (in ethanol) |
| Synonyms | Dodecyl Alcohol Acetate; Dodecyl Ester Acetic Acid; 1-Dodecyl Acetate; Dodecan-1-yl Acetate; Dodecanol Acetate; Dodecanyl Acetate; Dodecyl Acetate; Lauryl Acetate; NSC 67366; Okimelanolure; n-Dodecyl Acetate |
| PubChem Compound | 8205 |
| Last Modified | Nov 11 2021 |
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